Cas no 50602-50-1 (Desmethylene Piribedil)

Desmethylene Piribedil structure
Desmethylene Piribedil structure
Product Name:Desmethylene Piribedil
CAS No:50602-50-1
MF:C15H18N4O2
MW:286.329022884369
CID:933982
PubChem ID:128047
Update Time:2025-04-19

Desmethylene Piribedil Chemical and Physical Properties

Names and Identifiers

    • 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)pyrocatechol hydrochloride hydrate (2:4:1)
    • 4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]benzene-1,2-diol
    • 1-(2-Pyrimidyl)-4-(3,4-dihydroxybenzyl)piperazine
    • S-584
    • 50602-50-1
    • 4-{[4-(PYRIMIDIN-2-YL)PIPERAZIN-1-YL]METHYL}BENZENE-1,2-DIOL
    • 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)pyrocatechol hydrochloride hydrate(2:4:1)
    • SCHEMBL13956836
    • 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)-1,2-benzenediol
    • 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)pyrocatechol hydrochloride hydrate (2
    • 1-(3,4-dihydroxybenzyl) 4-(2-pyrimidinyl)-piperazine
    • Desmethylene Piribedil
    • 4-[[4-(2-Pyrimidinyl)-1-piperazinyl]methyl]-1,2-benzenediol; 1-(3,4-Dihydroxybenzyl)-4-(2-pyrimidinyl)piperazine; 1-(3,4-Dihydroxybenzyl)-4-(2-pyrimidyl)piperazine; S 584; S 584 (pharmaceutical)
    • DTXSID50964845
    • Inchi: 1S/C15H18N4O2/c20-13-3-2-12(10-14(13)21)11-18-6-8-19(9-7-18)15-16-4-1-5-17-15/h1-5,10,20-21H,6-9,11H2
    • InChI Key: KASPTNXQKINYTJ-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)CN1CCN(C2N=CC=CN=2)CC1)O

Computed Properties

  • Exact Mass: 286.143
  • Monoisotopic Mass: 286.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72.7Ų

Experimental Properties

  • Density: 1.335
  • Boiling Point: 517.2°Cat760mmHg
  • Flash Point: 266.6°C
  • Refractive Index: 1.659
  • LogP: 1.21290

Desmethylene Piribedil Pricemore >>

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